2-Fluoro-N-isopropyl-4-nitrobenzamide

• IUPAC Name: 2-fluoro-4-nitro-N-propan-2-ylbenzamide
• InChI: InChI=1S/C10H11FN2O3/c1-6(2)12-10(14)8-4-3-7(13(15)16)5-9(8)11/h3-6H,1-2H3,(H,12,14)
• InChI Key: GGQMFEGCXQBIAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C10H11FN2O3
• Molecular Weight: 226.20 g/mol

Description

2-Fluoro-N-isopropyl-4-nitrobenzamide is a chemical compound with the CAS Number: 927209-10-7. It has a molecular weight of 226.21 and its molecular formula is C10H11FN2O3. It is a pale-yellow to yellow-brown solid and is stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for 2-Fluoro-N-isopropyl-4-nitrobenzamide is 1S/C10H11FN2O3/c1-6(2)12-10(14)8-4-3-7(13(15)16)5-9(8)11/h3-6H,1-2H3,(H,12,14). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-Fluoro-N-isopropyl-4-nitrobenzamide is a pale-yellow to yellow-brown solid. and is stored at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated the utility of 2-Fluoro-N-isopropyl-4-nitrobenzamide and its derivatives in various synthetic processes. For instance, a convenient synthesis method was developed for 4-amino-2-fluoro-N-methyl-benzamide, starting from 2-Fluoro-4-nitrotoluene, which highlights the compound's role in generating amino derivatives through nitration, chlorination, and hydrogenation steps (Defeng Xu, Xingzhu Xu, Zhiling Zhu, 2013). Additionally, compounds structurally related to 2-Fluoro-N-isopropyl-4-nitrobenzamide have been synthesized for potential use as ligands in imaging metabotropic glutamate receptor subtype 1, highlighting their application in developing new PET ligands for brain imaging (Tomoteru Yamasaki et al., 2011).

Material Science Applications

The compound and its derivatives have been investigated for their interaction with metals, showing selective fluorescence emissions reduction upon interaction with Cu2+, Fe2+, or Fe3+ ions. This selectivity could lead to applications in metal ion detection (Nithi Phukan, Abir Goswami, J. Baruah, 2015). Furthermore, derivatives of 2-Fluoro-N-isopropyl-4-nitrobenzamide have been used in the synthesis of androgen receptor antagonists, showcasing its potential in medicinal chemistry and drug development (Li Zhi-yu, 2012).

Biomedical Imaging Applications

The development of novel positron emission tomography (PET) ligands using derivatives of 2-Fluoro-N-isopropyl-4-nitrobenzamide demonstrates its significance in biomedical research. For instance, radiolabeled compounds have been synthesized for imaging metabotropic glutamate receptor subtype 1 in the brain, suggesting the compound’s utility in creating diagnostic tools for neurological conditions (Tomoteru Yamasaki et al., 2011).

Safety And Hazards

The safety information for 2-Fluoro-N-isopropyl-4-nitrobenzamide includes several hazard statements: H302, H315, H320, H335. These indicate that the compound is harmful if swallowed and may cause respiratory irritation. Precautionary measures include avoiding ingestion and inhalation, and using personal protective equipment.

Synthesis routes and methods

Procedure details

2-Fluoro-4-nitrobenzoic acid (1.002 g, 5.41 mmol) was dissolved in dichloromethane and cooled in an ice bath. DMF (0.1 mL) and oxalyl chloride (0.71 mL, 8.4 mmol) were added, and the reaction mixture was stirred at ice bath temperature (0-5° C.) for two houres. Dichloromethane (25 mL) was added, followed by isopropylamine (1.85 mL, 21.7 mmol). The ice bath was removed and the reaction mixture was stirred for 2.5 hours. The reaction mixture was washed with 25 mL of 10% aqueous NaOH solution, and the organic layer was separated, dried over MgSO4, filtered and concentrated under reduced pressure. The residue was chromatographed through silica gel (EtOAc/hexanes 0-33%) to give 1,015 g of 2-fluoro-N-isopropyl-4-nitro-benzamide.